5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 6-hydroxy-1,3-dimethyl-5-[(2-phenylphenyl)iminomethyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H17N3O3/c1-21-17(23)15(18(24)22(2)19(21)25)12-20-16-11-7-6-10-14(16)13-8-4-3-5-9-13/h3-12,23H,1-2H3
• InChI Key: XYXHBFAKCYKEII-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=O)N(C1=O)C)C=NC2=CC=CC=C2C3=CC=CC=C3)O
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol
• Solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as BPT, is a chemical compound that has drawn significant attention from the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood. However, studies have suggested that 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the Akt pathway. 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has also been shown to inhibit angiogenesis by downregulating the expression of vascular endothelial growth factor (VEGF).
Biochemical and Physiological Effects:
5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to have various biochemical and physiological effects. In cancer cells, 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione induces apoptosis and inhibits angiogenesis. In addition, 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to inhibit the proliferation of cancer cells and induce cell cycle arrest. In organic electronics, 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to have good hole-transporting properties, which is essential for the efficient functioning of organic light-emitting diodes.

Advantages and Limitations for Lab Experiments

5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has several advantages for lab experiments. It is relatively easy to synthesize and has good solubility in organic solvents. In addition, 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to have good stability under various conditions. However, 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has some limitations for lab experiments. It is relatively expensive compared to other organic compounds, and its toxicity needs to be carefully considered.

Future Directions

There are several future directions for the research on 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione. One potential direction is the development of 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione-based fluorescent probes for the detection of metal ions. Another direction is the synthesis of 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione derivatives with improved properties for cancer treatment. In addition, the application of 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione in organic electronics is an area that requires further research. Finally, the development of new synthesis methods for 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione could lead to the discovery of new compounds with improved properties.
Conclusion:
In conclusion, 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound that has potential applications in various fields, including cancer treatment, fluorescent probes, and organic electronics. Its mechanism of action is not fully understood, but it has been shown to induce apoptosis and inhibit angiogenesis in cancer cells. 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has several advantages for lab experiments, but its toxicity needs to be carefully considered. There are several future directions for research on 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione, including the development of 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione-based fluorescent probes and the synthesis of 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione derivatives with improved properties for cancer treatment.

Scientific Research Applications

5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has been extensively studied for its potential applications in various fields, including cancer treatment, fluorescent probes, and organic electronics. In cancer treatment, 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In fluorescent probes, 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has been used as a sensing material for the detection of metal ions. In organic electronics, 5-[(2-biphenylylamino)methylene]-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione has been used as a hole-transporting material in organic light-emitting diodes.